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Compound of Interest

2-Chlorophenyl!
Compound Name:
phosphorodichloridate

Cat. No.: B077605

An In-depth Technical Guide to 2-Chlorophenyl phosphorodichloridate

Abstract

2-Chlorophenyl phosphorodichloridate (CAS No. 15074-54-1) is a versatile phosphorylating
agent crucial in synthetic organic chemistry.[1][2] This colorless to light yellow liquid serves as a
key intermediate in the development of a wide range of pharmaceuticals, particularly antiviral
and anticancer phosphonate derivatives, and in the manufacturing of agrochemicals and flame-
retardant polymers.[1] This guide provides a comprehensive overview of its chemical
properties, reactivity, applications, and safety protocols, tailored for researchers and
professionals in drug development and chemical synthesis.

Chemical and Physical Properties

2-Chlorophenyl phosphorodichloridate is characterized by its high reactivity, particularly with
nucleophiles, owing to the two chlorine atoms attached to the phosphorus center. It is sensitive
to moisture and requires handling under an inert atmosphere.[3][4]

A summary of its key quantitative properties is presented below.
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Property Value Citations
CAS Number 15074-54-1 [1][3]1[5]
Molecular Formula CeHaCIlz02P [1][3][6]
Molecular Weight 245.43 g/mol [11[3]
Appearance Clear, colorles§ to.light 213
yellow/orange liquid

Boiling Point 135-137 °C at 12 mmHg [1][3]
Density 1.49 -1.491 g/mL at 25 °C [11[3]

Refractive Index (n20/D)

1.5370 - 1.5410

[1]3]

Flash Point 105 °C (221 °F) - closed cup [3]

Purity 297.0% to 299% [1112]
. Insoluble in water; reacts

Solubility [51[7]

violently with water.

Storage Temperature

Room temperature, under inert

atmosphere. Keep

refrigerated.

[11(31[4]

Reactivity and Stability

Reactivity: 2-Chlorophenyl phosphorodichloridate's primary reactivity stems from the two P-

Cl bonds, which are susceptible to nucleophilic substitution. This property makes it an excellent

phosphorylating agent.

o Reaction with Water: It reacts violently with water and is moisture-sensitive, liberating toxic

gases and causing corrosion.[4][7] Exposure to moist air should be strictly avoided.[4]

e Incompatible Materials: It is incompatible with strong oxidizing agents, strong bases, and

alcohols.[4][7]

e Hazardous Decomposition: Upon decomposition, it can produce hazardous products

including carbon monoxide (CO), carbon dioxide (COz), oxides of phosphorus, phosphine,
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and hydrogen chloride gas.[4][7]

Stability: The compound is stable under normal, dry conditions and inert atmosphere.[7][8] It
should be stored in a tightly closed container in a dry, cool, and well-ventilated area designated
for corrosives.[4][8]

Core Applications in Research and Development

The primary utility of 2-chlorophenyl phosphorodichloridate is as a reagent for introducing
the 2-chlorophenyl phosphate moiety into organic molecules.[5]

o Pharmaceutical Development: It is a key building block in the synthesis of phosphonate and
phosphoramidate prodrugs, which are designed to improve the bioavailability of antiviral and
anticancer nucleoside analogues.[1][9] The reagent facilitates the formation of a phosphate
ester linkage, which can be cleaved in vivo to release the active drug.

o Agrochemicals: It is used to create pesticides and herbicides with enhanced stability and
efficacy.[1]

e Oligonucleotide Synthesis: The compound has been used in the preparation of
mononucleotide building blocks for the solution-phase synthesis of oligonucleotides and
oligonucleotide phosphorothioates.[3]

o Material Science: It is also employed in the production of phosphonylated polymers, which
can confer properties like flame retardancy and improved chemical resistance.[1]
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General Phosphorylation Workflow

Reactants
Nucleoside/Alcohol 2-Chlorophenyl
(R-OH) phosphorodichloridate
AN /
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/
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Product

Phosphoramidate Prodrug
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Quiality Control Analysis Workflow
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Safety & Reactivity Relationships
[Chemical Property: ( Chemical Property:

Moisture Sensitive Corrosive P-Cl Bonds

eads to eads to nables

Application:
Phosphorylating Agent

Hazard:
Causes Severe Skin/Eye Burns

Hazard:
Reacts Violently with Water

Handling Precaution: Handling Precaution:
Store Under Inert Gas Wear Full PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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